Cas no 1040664-91-2 (N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide)

• Product Name: N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• CAS No: 1040664-91-2
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6205840
• PubChem ID: 27377258
• Update Time: 2025-10-28

N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• AKOS024507357
• 1040664-91-2
• N-(4-ethoxyphenyl)-3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]propanamide
• F5331-0098
• N-(4-ethoxyphenyl)-3-(2-(3-phenylureido)thiazol-4-yl)propanamide
• VU0642335-1

• Inchi： 1S/C21H22N4O3S/c1-2-28-18-11-8-16(9-12-18)22-19(26)13-10-17-14-29-21(24-17)25-20(27)23-15-6-4-3-5-7-15/h3-9,11-12,14H,2,10,13H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： XXKUVOAPOYMTFY-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2)=O)=NC(=C1)CCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide

N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide (CAS No. 1040664-91-2): An Overview

N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide (CAS No. 1040664-91-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include an ethoxyphenyl group, a thiazole ring, and a phenylcarbamoyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazole ring is a heterocyclic compound with a five-membered ring containing one sulfur and one nitrogen atom. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the ethoxyphenyl group and the phenylcarbamoyl moiety further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

Recent studies have explored the potential of N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. This makes it a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound effectively inhibits the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

Another area of interest is the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide have also been studied to evaluate its suitability for drug development. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further preclinical and clinical evaluation.

Preclinical studies have provided valuable insights into the safety profile of N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide. Toxicity assessments in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a therapeutic agent.

In conclusion, N-(4-ethoxyphenyl)-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide (CAS No. 1040664-91-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, antimicrobial therapy, and anti-inflammatory treatments. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential.